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Compound of Interest

N-Biotinyl-12-aminododecanoic
Acid

Cat. No. B015032

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Biotinyl-12-aminododecanoic acid (CAS: 135447-73-3) is a long-chain, amine-reactive
biotinylation reagent commonly employed in proteomics and other biochemical assays.[1][2][3]
Its extended 12-carbon spacer arm minimizes steric hindrance, facilitating efficient binding of
biotin to avidin or streptavidin. This document provides detailed protocols for the preparation of
stock and working solutions of N-Biotinyl-12-aminododecanoic acid, ensuring reliable and
reproducible results in your research applications.

Physicochemical Properties

A summary of the key physicochemical properties of N-Biotinyl-12-aminododecanoic acid is
presented in Table 1. Understanding these properties is crucial for proper handling, storage,
and solution preparation.
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Property Value Reference
CAS Number 135447-73-3 [4]
Molecular Formula C22H39N304S [4]
Molecular Weight 441.63 g/mol [4]
Appearance White Solid [4]
Melting Point 215-217°C [4]

Slightly soluble in
Solubility Dimethylformamide (DMF) and
Dimethyl sulfoxide (DMSO)

[4]

Storage Temperature -20°C

[4]

Experimental Protocols
Materials and Equipment

e N-Biotinyl-12-aminododecanoic acid (purity >98%)
e Anhydrous Dimethyl sulfoxide (DMSO)
¢ Anhydrous Dimethylformamide (DMF)

o Sterile, nuclease-free water

o Appropriate aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), HEPES, Tris)

e \ortex mixer

o Calibrated micropipettes

 Sterile microcentrifuge tubes

e -20°C freezer

Preparation of Stock Solution (10 mM)
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Due to its limited solubility in aqueous solutions, a concentrated stock solution of N-Biotinyl-
12-aminododecanoic acid should be prepared in an organic solvent like anhydrous DMSO or
DMF.

Protocol:

» Equilibrate the vial of N-Biotinyl-12-aminododecanoic acid to room temperature before
opening to prevent moisture condensation.

» Weigh out a precise amount of the reagent. For a 10 mM stock solution, you would dissolve
4.42 mg in 1 mL of solvent.

o Add the appropriate volume of anhydrous DMSO or DMF to the solid reagent.

» Vortex the solution thoroughly until all the solid has dissolved. Gentle warming (e.g., in a
37°C water bath) may aid dissolution, but avoid excessive heat.

 Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

o Store the aliquots at -20°C, protected from light.

Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution into the desired aqueous buffer
immediately before use. The final concentration of the working solution will depend on the
specific application.

Protocol:
e Thaw a single aliquot of the 10 mM stock solution at room temperature.
o Determine the required final concentration of the working solution for your experiment.

e Calculate the volume of the stock solution needed to achieve the desired final concentration
in your chosen aqueous buffer.

e Add the calculated volume of the stock solution to the appropriate volume of the aqueous
buffer.
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e Mix the solution gently but thoroughly. It is important to note that the final concentration of
DMSO or DMF in the working solution should be kept to a minimum (typically <1%) to avoid
adverse effects on biological systems.

Example Dilution Calculation:
To prepare 1 mL of a 100 uM working solution from a 10 mM stock solution:
e Use the formula: C1V1 = C2V2
o (10 mM)* V1= (0.1 mM) * (1 mL)
o V1=0.01 mLor 10 pL
e Add 10 pL of the 10 mM stock solution to 990 uL of the desired aqueous buffer.

Data Presentation

The following tables provide recommended concentration ranges for stock and working
solutions, as well as storage and stability information.

Table 2: Recommended Solution Concentrations

Solution Type Recommended Solvent Concentration Range

Stock Solution Anhydrous DMSO or DMF 10-50 mM

1-100 pM (for general
] ) Aqueous Buffer (e.g., PBS, ) N
Working Solution ] labeling) or specific molar
HEPES, Tris) ) o ]
ratios for protein biotinylation

Table 3: Storage and Stability
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. Storage Recommended
Solution . Notes
Temperature Storage Duration

) As per manufacturer's  Keep desiccated and
Solid Reagent -20°C ] ]
recommendations protected from light.

S Store in small aliquots
Stock Solution (in )
to avoid repeated

anhydrous -20°C Up to 6 months
freeze-thaw cycles.
DMSO/DMF) _
Protect from moisture.
Prone to hydrolysis;
Working Solution (in 9.8°C Prepare fresh for each  should be used within
aqueous buffer) use a few hours of

preparation.

Mandatory Visualizations
Experimental Workflow for Solution Preparation

The following diagram illustrates the workflow for preparing N-Biotinyl-12-aminododecanoic
acid working solutions.
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Caption: Workflow for preparing N-Biotinyl-12-aminododecanoic Acid solutions.
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Logical Relationship of Reagents and Solutions

This diagram shows the logical relationship between the starting material and the final working
solution.
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Dilute with
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Caption: Relationship of components for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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